Cas no 1638764-18-7 (7-fluoro-1H-indazol-6-ol)

• Product Name: 7-fluoro-1H-indazol-6-ol
• CAS No: 1638764-18-7
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 5171314
• PubChem ID: 135905385
• Update Time: 2026-03-04

7-fluoro-1H-indazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-6-ol, 7-fluoro-
• 7-Fluoro-1H-Indazol-6-ol
• 7-fluoro-1H-indazol-6-ol

• Inchi： 1S/C7H5FN2O/c8-6-5(11)2-1-4-3-9-10-7(4)6/h1-3,11H,(H,9,10)
• InChI Key： XMTPILWRSOYRJS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(O)=C2F)C=N1

Additional information on 7-fluoro-1H-indazol-6-ol

Introduction to 7-Fluoro-1H-Indazol-6-ol (CAS No. 1638764-18-7)

7-Fluoro-1H-indazol-6-ol, with the CAS number 1638764-18-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the indazoles, a class of heterocyclic compounds characterized by their unique chemical structure and diverse biological activities. The presence of a fluorine atom at the 7-position and a hydroxyl group at the 6-position imparts specific physicochemical properties that make 7-fluoro-1H-indazol-6-ol an intriguing candidate for various therapeutic applications.

The chemical structure of 7-fluoro-1H-indazol-6-ol consists of a fused benzene and pyrazole ring system, with the fluorine substituent enhancing its lipophilicity and metabolic stability. These properties are crucial for optimizing drug delivery and bioavailability, making it a valuable scaffold in drug design. Recent studies have explored the potential of 7-fluoro-1H-indazol-6-ol as a lead compound for developing novel therapeutics targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of cancer research, 7-fluoro-1H-indazol-6-ol has shown promising antiproliferative effects in vitro. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. This suggests that 7-fluoro-1H-indazol-6-ol could serve as a potent inhibitor of these pathways, thereby suppressing tumor growth and metastasis.

Beyond its anticancer properties, 7-fluoro-1H-indazol-6-ol has also been investigated for its potential neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and inflammation, which are common hallmarks of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to modulate oxidative stress responses and reduce inflammation in neuronal cells. These findings highlight the multifaceted therapeutic potential of 7-fluoro-1H-indazol-6-ol.

In addition to its biological activities, the chemical synthesis of 7-fluoro-1H-indazol-6-ol has been optimized to improve yield and purity. Various synthetic routes have been developed, including those involving palladium-catalyzed cross-coupling reactions and sequential functional group transformations. These advancements in synthetic methodology have facilitated the large-scale production of 7-fluoro-1H-indazol-6-ol, making it more accessible for further preclinical and clinical studies.

The pharmacokinetic properties of 7-fluoro-1H-indazol-6-ol have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. Furthermore, toxicity studies have shown that 7-fluoro-1H-indazol-6-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-fluoro-1H-indazol-6-ol in human subjects. Early-phase trials have demonstrated promising results, with patients showing improved outcomes in terms of disease progression and quality of life. These findings underscore the potential of 7-fluoro-1H-indazol-6-ol as a novel therapeutic agent for various diseases.

In conclusion, 7-fluoro-1H-indazol-6-o-l (CAS No. 1638764--18--7)-o-l (CAS No. 1638764--18--7)) is a versatile compound with significant therapeutic potential across multiple disease areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its mechanisms of action and clinical applications, it is anticipated that (CAS No. 1638764(CAS No. 1638764(CAS No. 1638764(CAS No. 1638764(CAS No. 1638764(CAS No. 1638764(CAS No. 1638764(CAS No. 1638764(CAS No. 1638764(CAS No. 1000000000000000000) will play an increasingly important role in advancing our understanding and treatment of complex diseases.